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‘ Compound of Interest

Compound Name: 2-Chloro-4-hydroxybenzamide

Cat. No.: B1591874

An In-depth Technical Guide to the Safe Handling of 2-Chloro-4-hydroxybenzamide for Research and Development

Introduction: A Proactive Approach to Laboratory Safety

2-Chloro-4-hydroxybenzamide (CAS No: 1046818-83-0) is a substituted benzamide derivative utilized in various research and development applice
chemical, a comprehensive understanding of its properties and associated hazards is not merely a regulatory requirement but a cornerstone of scient
scientist's perspective on safe handling, risk mitigation, and emergency preparedness. The causality behind each recommendation is explained to en

Section 1: Compound Identification and Physicochemical Profile

A foundational element of safe handling is a clear understanding of the compound's identity and physical characteristics. These properties influence i

Property Value

Chemical Name 2-Chloro-4-hydroxybenzamide

CAS Number 1046818-83-0

Molecular Formula C7HeCINO2

Molecular Weight 171.58 g/mol

Appearance Light yellow to yellow solid

Predicted Boiling Point 320.5+32.0°C

Predicted Density 1.447 £ 0.06 g/cm3

Storage Temperature Room Temperature, sealed in a dry environment
pKa (Predicted) 7.69+0.18

Section 2: Comprehensive Hazard Analysis

2-Chloro-4-hydroxybenzamide is classified as a hazardous substance.[4] Understanding the specific nature of these hazards is critical for implemel

Hazard Class Category Sig!
Skin Corrosion/Irritation Category 2 War
Serious Eye Damage/Eye Irritation Category 2 War
Specific target organ toxicity (single exposure) Category 3 War

Source: Fisher Scientific Safety Data Sheet.[4]

The causality for these irritant effects lies in the molecule's structure. The phenolic hydroxyl group and the chlorinated aromatic ring can interact with
subsequent respiratory tract irritation.
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Section 3: The Hierarchy of Controls: A Multi-Layered Safety Strategy

A robust safety plan relies on the "hierarchy of controls," a framework that prioritizes the most effective measures. This approach moves from broad e

Engineering Controls: The First Line of Defense

The most effective way to prevent exposure is to handle the material in a controlled environment.

« Chemical Fume Hood: All weighing, transferring, and reaction setup involving solid 2-Chloro-4-hydroxybenzamide or its solutions should be perfc

source.
« Ventilation: The laboratory must be equipped with adequate general ventilation to ensure any fugitive emissions are diluted and removed.[5][6]

« Safety Stations: Eyewash stations and safety showers must be readily accessible and located close to the workstation where the compound is han

Administrative Controls: Standardizing Safe Practices

These are the protocols and work practices that minimize risk.
« Standard Operating Procedures (SOPs): A detailed, written SOP for handling 2-Chloro-4-hydroxybenzamide must be available to all personnel.
» Training: All researchers must be trained on the specific hazards and handling procedures for this compound before beginning work.

* Hygiene: Wash hands and any exposed skin thoroughly after handling.[4][5] Do not eat, drink, or smoke in the laboratory.

Personal Protective Equipment (PPE): The Final Barrier

PPE is essential but should be considered the last line of defense after engineering and administrative controls are in place.

PPE Category Item Sta

. Chemical safety goggles or safety glasses with side shields. A face shield may
Eye and Face Protection . . EN1
be required for splash risks.

Hand Protection Chemical-resistant gloves (e.g., Nitrile or Neoprene). Con
Body Protection Laboratory coat. Star
Respiratory Protection A NIOSH/MSHA or European Standard EN 149 approved respirator. Use

Section 4: Procedural Workflow for Safe Handling

This section outlines a step-by-step methodology for handling 2-Chloro-4-hydroxybenzamide, integrating the control measures previously discusse:
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Caption: A workflow diagram illustrating the key phases of safely handling 2-Chloro-4-hydroxybenzamide.

Section 5: Emergency Response Protocols

Even with robust controls, the potential for accidental exposure exists. A clear, rehearsed emergency plan is vital.
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First-Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an exposure.
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Accidental Release and Firefighting

« Spill Response: In the event of a spill, ensure adequate ventilation and wear full PPE.[4][6] Avoid dust formation.[6] Sweep or shovel the spilled sol

» Firefighting: Use extinguishing media appropriate for the surrounding fire, such as dry chemical, carbon dioxide (COz), or
carbon oxides (CO, CO3z) and hydrogen chloride gas.[6]

alcohol-resistant foam.[6]

Skin/Eye Contact

Personnel Exposure

A

/

Flush with Water (15 min) )
Remove Contaminated Clothing

Caption: A decision-making diagram for initial responses to common laboratory emergencies.

Section 6: Storage, Stability, and Disposal
Chemical Stability and Storage

» Stability: The compound is stable under normal, recommended storage conditions.[4][10]
« Conditions to Avoid: Incompatible products and materials.[4][10]

» Incompatible Materials: Avoid contact with strong oxidizing agents.[4][10]

Click to download full

* Storage Requirements: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5][6] This prevents degradation and reduces tt
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Waste Disposal

All waste containing 2-Chloro-4-hydroxybenzamide, including empty containers and contaminated materials, must be treated as hazardous chemic
not dispose of it in the sanitary sewer or general trash.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

experimental setup.
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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